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Compound of Interest

Compound Name: Val-arg-lys-arg-thr-arg-leu-leu-arg

CAS No.: 149017-68-5

Cat. No.: B127413

Get Quote

Introduction & Molecule Analysis[1][2][3][4]
The peptide VRKRTRLLR (Val-Arg-Lys-Arg-Thr-Arg-Leu-Leu-Arg) is a highly specific

substrate used to monitor Protein Kinase C (PKC) activity. Its sequence is derived from the

pseudosubstrate domain of PKC isoforms and mimics the consensus phosphorylation site of

native PKC targets (e.g., MARCKS protein).

Physicochemical Profile[1][2][3][4][5][6]
Sequence: H-Val-Arg-Lys-Arg-Thr(PO3)-Arg-Leu-Leu-Arg-OH/NH2 (Target is

unphosphorylated for substrate use).

Molecular Weight: 1197.5 g/mol (Free base).

Isoelectric Point (pI): ~12.5 (Highly Basic).

Net Charge (pH 7): +5 (4 Arg + 1 Lys).
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Hydrophobicity: Amphipathic, but dominated by the hydrophilic poly-basic core (RKRTR).

The Synthetic Challenge: "The Arginine Cluster"
The primary difficulty in synthesizing VRKRTRLLR is the Arg-Lys-Arg-Thr-Arg motif.

Steric Hindrance: The bulky Pbf (2,2,4,6,7-pentamethyldihydrobenzofuran-5-sulfonyl)

protecting groups on Arginine create significant steric shielding, making the coupling of

subsequent amino acids sluggish.

Aggregation: Poly-basic sequences often form intermolecular hydrogen bond networks on

the resin (β-sheet formation), leading to "deletion sequences" (missing residues).

Incomplete Deprotection: The removal of 5 Pbf groups during the final cleavage requires

extended acid exposure, which risks re-attachment of protecting groups to the peptide if

scavengers are insufficient.

Solid-Phase Peptide Synthesis (SPPS) Protocol[7]
Resin Selection & Preparation
For cationic peptides, minimizing inter-chain aggregation is critical. We utilize a PEG-based

resin (e.g., ChemMatrix or Tentagel) rather than standard Polystyrene (PS), as the PEG matrix

swells better in polar solvents, improving diffusion for the bulky Arg derivatives.

Resin: Rink Amide ChemMatrix (for C-terminal Amide) or Wang ChemMatrix (for C-terminal

Acid).

Note: Most kinase substrates are C-terminally amidated to mimic the internal protein

structure and remove the unnatural negative charge of a C-terminal carboxylate.

Loading: Low loading is mandatory (0.2 – 0.4 mmol/g) to reduce steric crowding.

Reagents & Solvents
Activator: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid

hexafluorophosphate) is preferred over HBTU due to faster kinetics for hindered couplings.

Base: DIEA (Diisopropylethylamine).
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Solvent: DMF (Dimethylformamide).[1] NMP (N-methyl-2-pyrrolidone) is recommended for

the Arg-Lys-Arg region if aggregation is observed.

Deprotection: 20% Piperidine in DMF with 0.1M Oxyma Pure (to suppress racemization and

aspartimide formation, though less relevant here).

Synthesis Cycle (Fmoc Chemistry)
Step Operation

Reagent/Condi
tions

Time Critical Notes

1 Swelling
DCM followed by

DMF
2 x 15 min

Ensure resin is

fully solvated.

2 Fmoc Removal
20%

Piperidine/DMF
2 x 5 min

Monitor UV at

301 nm (if

automated).

3 Wash DMF 5 x 1 min

Thorough

washing is key to

prevent capping

by acetic

anhydride later.

4 Coupling (Std)

AA (5 eq), HATU

(4.9 eq), DIEA

(10 eq)

1 x 45 min
Use for Val, Leu,

Thr.

5
Coupling

(Arg/Lys)

Double Couple:

AA (5 eq)
2 x 45 min

Mandatory for all

Arg and Lys

residues.

6 Capping

Acetic Anhydride

/ Pyridine (1:1) in

DMF

5 min

Perform after Arg

couplings to

terminate

unreacted chains

(deletion

sequences).

Specific Handling for VRKRTRLLR:
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Residue 5 (Thr): Use Fmoc-Thr(tBu)-OH.

Residues 2, 4, 6, 9 (Arg): Use Fmoc-Arg(Pbf)-OH.[2] Do not use Mtr or Pmc protection as

they are too slow to remove.

Residue 3 (Lys): Use Fmoc-Lys(Boc)-OH.

Cleavage & Global Deprotection
This is the most critical step. Removing 4 Pbf groups and 1 Boc group requires a "high

scavenger" cocktail to prevent the Pbf sulfonyl byproducts from modifying the Arginine side

chains.

Cocktail Formulation (Reagent K equivalent):

TFA (Trifluoroacetic acid): 82.5%

Phenol: 5%

Water: 5%

Thioanisole: 5%

EDT (Ethanedithiol) or DODT: 2.5%

Reaction Time:4 Hours at Room Temperature. (Standard 2h is insufficient for 4 Pbf groups).

Precipitation: Cold Diethyl Ether (-20°C). Wash pellet 3x with ether to remove scavengers.

Purification Strategy (HPLC)
The peptide is extremely hydrophilic. Standard C18 protocols often result in the peptide eluting

in the void volume or very early with poor resolution.

Column Selection
Stationary Phase:C18-AQ (Polar Endcapped) or C8.
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Why? "AQ" or "Polar" columns are designed to resist phase collapse in 100% aqueous

conditions, which is necessary for retaining this peptide.

Dimensions: 250 x 10 mm (Semi-prep) or 250 x 21.2 mm (Prep).

Pore Size: 100 Å (Sufficient for small peptides).

Mobile Phase System
Buffer A: 0.1% TFA in Water (Ion-pairing agent is essential).

Buffer B: 0.1% TFA in Acetonitrile (ACN).

Alternative (If peak shape is poor): Use 0.1% HFBA (Heptafluorobutyric acid) in Buffer A.

HFBA is a stronger ion-pairing agent than TFA and will increase the retention of the poly-

cationic peptide, moving it away from the void volume.

Gradient Protocol (0.1% TFA System)
Since the peptide is polar, a shallow gradient starting at 0% B is required.

Time (min) % Buffer B Flow Rate Phase

0.0 0 5 mL/min Equilibration

5.0 0 5 mL/min Injection/Loading

10.0 5 5 mL/min Desalting

40.0 35 5 mL/min
Elution Gradient (1%

B per min)

45.0 95 5 mL/min Wash

50.0 0 5 mL/min Re-equilibration

Detection: UV at 214 nm (Peptide bond) and 280 nm (Minimal signal expected, no Trp/Tyr).

Visualization of Workflows
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Synthesis Logic Flow
Start: Resin Swelling

(ChemMatrix)

Fmoc Deprotection
(20% Piperidine)

DMF Wash
(5x)

Activation
(HATU/DIEA)

Coupling Step
(45 min)

Residue Check:
Is it Arg or Lys?

Double Coupling
(Repeat 45 min)

Yes (Arg/Lys)

Capping
(Ac2O/Pyridine)

No

Next Cycle?

More AA

Final Cleavage
(Cocktail K, 4h)

Sequence Complete

Click to download full resolution via product page
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Caption: Logic flow for SPPS of VRKRTRLLR highlighting the conditional double-coupling

pathway for Arg/Lys residues.

Purification & QC Workflow

Crude Peptide
(Ether Precipitate)

Dissolution
(5% Acetic Acid)

Analytical HPLC
(C18-AQ, 0-40% B) Purity > 95%?

Prep HPLC
(Shallow Gradient)No

Final QC
(AAA / Mass Spec)Yes

Fraction Pooling
(MS Verification) Lyophilization

Click to download full resolution via product page

Caption: Downstream processing workflow ensuring >95% purity for kinase assay applications.

Quality Control & Troubleshooting
Analytical Parameters

Target Mass (M+H)+: 1198.5 Da.

Charge States (ESI): Expect prominent [M+3H]3+ (400.2 m/z) and [M+4H]4+ (300.4 m/z)

due to high basicity.

Purity Requirement: >95% is strictly required for Km/Vmax determination in kinase assays.

Troubleshooting Table
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Issue Probable Cause Solution

Broad Peak / Split Peak
Peptide aggregation or

counter-ion mismatch.

Switch from TFA to HFBA

(0.1%) in mobile phase. Heat

column to 50°C.

Mass +80 Da observed

Sulfonation of Arg/Thr or

incomplete Pbf removal (+252

Da).

Sulfonation: Use fresh

scavengers.[2] Incomplete Pbf:

Extend cleavage to 6 hours.

Low Yield
Aggregation during synthesis

(Arg cluster).

Use ChemMatrix resin; switch

solvent to NMP for Arg

couplings; use microwave

heating (50°C).

Retention Time < 2 min
Peptide too polar for standard

C18.

Use C18-AQ column; start

gradient at 0% B; hold

aqueous phase for 5 mins.

References
Biotage. (2023). Five Tips and Tricks for Success in Solid Phase Peptide Synthesis.

Retrieved from

Descoteaux, A., et al. (1992). Inhibition of macrophage protein kinase C-mediated protein

phosphorylation by Leishmania donovani lipophosphoglycan. The Journal of Immunology.

Retrieved from

Mant, C. T., & Hodges, R. S. (2008). HPLC Analysis and Purification of Peptides. Methods in

Molecular Biology. Retrieved from

CEM Corporation. (2019). Synthesis of Arginine Rich Peptides. Application Note. Retrieved

from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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